Cas no 393819-04-0 (3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-)

3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)- structure
393819-04-0 structure
Product name:3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-
CAS No:393819-04-0
MF:C24H16N4O3
MW:408.408844947815
CID:1506841

3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-
    • Inchi: 1S/C24H16N4O3/c25-15-22-21(17-5-4-8-20(13-17)31-19-6-2-1-3-7-19)14-23(27-24(22)26)16-9-11-18(12-10-16)28(29)30/h1-14H,(H2,26,27)
    • InChI Key: YJVCKWKGLIGSCH-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)=CC(C2=CC=CC(OC3=CC=CC=C3)=C2)=C1C#N

Computed Properties

  • Exact Mass: 408.12238

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 649.0±55.0 °C(Predicted)
  • PSA: 115.07
  • pka: 1.38±0.41(Predicted)

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